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Compound of Interest

Compound Name: Ala-Ala-OMe

Cat. No.: B12386760

For researchers, scientists, and drug development professionals, L-Alanyl-L-alanine methyl
ester (Ala-Ala-OMe) presents a versatile dipeptide for various applications in biochemical and
pharmaceutical research. This technical guide provides an in-depth overview of its commercial
availability, synthesis, and potential biological significance.

This dipeptide ester, with the CAS number 24326-09-8, is a derivative of the natural amino acid
L-alanine. Its structure, featuring a methyl-esterified C-terminus, can enhance its
hydrophobicity and cell permeability compared to its free-acid counterpart, L-Alanyl-L-alanine.
This property makes it a valuable tool in studying peptide transport and metabolism.

Commercial Availability and Specifications

While not as commonly listed as its protected precursors or the single amino acid ester L-
Alanine methyl ester hydrochloride, L-Alanyl-L-alanine methyl ester is available from a select
number of specialized chemical suppliers. Researchers seeking to procure this compound
should reference the CAS number 24326-09-8 to ensure the correct product. Quantitative data
from suppliers is often limited; however, typical specifications are outlined below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12386760?utm_src=pdf-interest
https://www.benchchem.com/product/b12386760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Typical Specification

CAS Number 24326-09-8[1]

Molecular Formula C7H14N203[1]

Molecular Weight 174.20 g/mol [1]

Purity >95%

Appearance White to off-white solid

Solubility Soluble in water and polar organic solvents

Synthesis of L-Alanyl-L-alanine Methyl Ester

The synthesis of L-Alanyl-L-alanine methyl ester typically involves the coupling of two L-alanine
moieties, with appropriate protection and deprotection steps. A common strategy is the
deprotection of an N-terminally protected precursor.

Experimental Protocol: Deprotection of N-
Benzyloxycarbonyl-L-alanyl-L-alanine methyl ester

One documented method for the synthesis of L-Alanyl-L-alanine methyl ester involves the
removal of a benzyloxycarbonyl (Z) protecting group from the corresponding protected
dipeptide.[1]

Materials:

N-Benzyloxycarbonyl-L-alanyl-L-alanine methyl ester (Z-Ala-Ala-OMe)

Hydrogen bromide (HBr) in glacial acetic acid

Anhydrous ether

Glacial acetic acid

Procedure:
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» Dissolve N-Benzyloxycarbonyl-L-alanyl-L-alanine methyl ester in a minimal amount of glacial
acetic acid.

e Add a solution of hydrogen bromide in glacial acetic acid to the mixture.

« Stir the reaction mixture at room temperature and monitor the progress by thin-layer
chromatography (TLC).

e Upon completion of the reaction, precipitate the product by the addition of anhydrous ether.

o Collect the precipitate by filtration, wash with anhydrous ether, and dry under vacuum to yield
L-Alanyl-L-alanine methyl ester hydrobromide.

o For the free base, subsequent neutralization and purification steps would be required.

Below is a workflow diagram illustrating the synthesis of L-Alanyl-L-alanine methyl ester via the
deprotection of its N-Boc protected precursor, a commonly used alternative protecting group.
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Synthesis of L-Alanyl-L-alanine Methyl Ester
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A general workflow for the synthesis of L-Alanyl-L-alanine methyl ester.

Potential Biological Roles and Applications

While specific research on the biological activity of L-Alanyl-L-alanine methyl ester is limited,
the functions of related dipeptides and the impact of C-terminal esterification provide insights

into its potential applications.

Dipeptides can exhibit distinct physiological properties compared to their constituent amino
acids. They can act as antioxidants, and their transport and metabolism are of significant
interest in nutrition and drug delivery. The methyl esterification of the C-terminus increases the
hydrophobicity of the peptide, which can enhance its ability to cross cellular membranes. This
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modification is a strategy employed in the design of peptide-based drugs to improve their

bioavailability.[2]

The workflow for investigating the biological activity of a novel dipeptide ester like L-Alanyl-L-
alanine methyl ester would typically involve a series of in vitro and in vivo studies.

Investigating Biological Activity
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A logical workflow for the biological evaluation of a dipeptide ester.

In conclusion, L-Alanyl-L-alanine methyl ester is a dipeptide of interest for researchers in the
fields of peptide chemistry, drug discovery, and proteomics. While commercial availability is
somewhat limited, its synthesis from protected precursors is well-established. Further research
is warranted to fully elucidate its biological functions and potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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